Cas no 1334373-11-3 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide
• CAS No: 1334373-11-3
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 6130292
• PubChem ID: 56724097
• Update Time: 2025-06-28

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-(3-phenylsulfanylpropanoyl)piperidine-4-carboxamide
• VU0527350-1
• AKOS024526686
• SR-01000925983
• SR-01000925983-1
• F5882-2060
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(phenylsulfanyl)propanoyl]piperidine-4-carboxamide
• 1334373-11-3
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(3-(phenylthio)propanoyl)piperidine-4-carboxamide

• Inchi： 1S/C19H24N4O3S/c1-14-21-17(26-22-14)13-20-19(25)15-7-10-23(11-8-15)18(24)9-12-27-16-5-3-2-4-6-16/h2-6,15H,7-13H2,1H3,(H,20,25)
• InChI Key： GTMJRXYZYUCJNG-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCSC2=CC=CC=C2)CCC(C(NCC2ON=C(C)N=2)=O)CC1

Computed Properties

• Exact Mass: 388.15691181g/mol
• Monoisotopic Mass: 388.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide (CAS No. 1334373-11-3): An Emerging Compound in Medicinal Chemistry

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide (CAS No. 1334373-11-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its intricate molecular architecture, which includes a piperidine ring, a phenylsulfanyl group, and an oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The phenylsulfanyl group in the compound plays a crucial role in enhancing its lipophilicity and facilitating cellular uptake. This property is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic profile of the molecule. Additionally, the oxadiazole moiety is known for its ability to modulate various biological targets, including enzymes and receptors, making it a valuable scaffold for the development of new therapeutic agents.

Recent studies have highlighted the potential of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a viable candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Moreover, preliminary research has also shown that N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide possesses antitumor activity. In vitro studies have indicated that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings are particularly promising given the growing need for new and effective anticancer therapies.

In addition to its therapeutic potential, the compound's structural characteristics make it an attractive candidate for chemical synthesis and modification. The presence of multiple functional groups allows for a wide range of derivatization strategies, which can be used to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different groups on the piperidine ring or modifying the phenylsulfanyl moiety to enhance its potency and selectivity.

The synthesis of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide typically involves several steps, including the formation of the piperidine ring, introduction of the phenylsulfanyl group, and coupling with the oxadiazole moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale studies and potential clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-3-(phenylsulfanyl)propanoylpiperidine-4-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(3-methyl-1,2,4-oxadiazol-5-y l)methyl - 1 - 3 - ( phenylsulfanyl ) propanoylpiperidine - 4 - carboxamide (CAS No. 1334373 - 11 - 3) represents an exciting advancement in medicinal chemistry with potential applications in treating inflammatory disorders and cancer. Its unique structural features and promising biological activities make it a valuable target for further research and development. As more data becomes available from ongoing studies and clinical trials, this compound may prove to be a significant breakthrough in modern medicine.